Cas no 88114-33-4 (3-(Hydrazinocarbonothioyl)aminobenzoic acid)

• Product Name: 3-(Hydrazinocarbonothioyl)aminobenzoic acid
• CAS No: 88114-33-4
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• MDL: MFCD11696452
• CID: 644556
• PubChem ID: 13229998
• Update Time: 2025-05-27

3-(Hydrazinocarbonothioyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(hydrazinothioxomethyl)amino]-
• 3-(aminocarbamothioylamino)benzoic acid
• 3-(Hydrazinecarbothioamido)benzoic acid
• DTXSID50530342
• SCHEMBL5361111
• BB 0240793
• 3-[(hydrazinocarbonothioyl)amino]benzoic acid
• AKOS002657271
• 88114-33-4
• 3-[(Hydrazinecarbothioyl)amino]benzoic acid
• MFCD11696452
• 4-(3-carboxyphenyl)-3-thiosemicarbazide
• 3-[(aminocarbamothioyl)amino]benzoic acid
• CS-0359615
• 3-[(hydrazinothioxomethyl)amino]benzoic acid
• 3-(Hydrazinecarbothioamido)benzoicacid
• LS-01489
• NURGLFIQOUIBTI-UHFFFAOYSA-N
• 3-(Hydrazinocarbonothioyl)aminobenzoic acid

• MDL： MFCD11696452
• Inchi： 1S/C8H9N3O2S/c9-11-8(14)10-6-3-1-2-5(4-6)7(12)13/h1-4H,9H2,(H,12,13)(H2,10,11,14)
• InChI Key： NURGLFIQOUIBTI-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 211.04154771g/mol
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 120Ų

3-(Hydrazinocarbonothioyl)aminobenzoic acid Security Information

• Storage Condition：(BD506334)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Hydrazinocarbonothioyl)aminobenzoic acid

Benzoic acid, 3-[(hydrazinothioxomethyl)amino]- (CAS No. 88114-33-4): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 3-[(hydrazinothioxomethyl)amino]-, identified by its Chemical Abstracts Service (CAS) number CAS No. 88114-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, combines a benzoic acid moiety with a hydrazinothioxomethyl functional group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>benzoic acid backbone is well-known for its antimicrobial and anti-inflammatory properties, which have been extensively studied and utilized in the development of drugs and cosmetics. The introduction of the< strong>hydrazinothioxomethyl group into this structure introduces additional reactivity, enabling further functionalization and the potential for novel therapeutic applications. This compound’s dual functionality makes it particularly interesting for researchers exploring new chemical pathways and drug discovery strategies.

In recent years, there has been a growing interest in harnessing the< strong>hydrazinothioxomethyl moiety for its potential role in medicinal chemistry. The thioxo group, derived from thioacetamide or related sulfur-containing compounds, has been shown to exhibit significant biological activity when incorporated into organic molecules. This has led to extensive research into derivatives of benzoic acid that include such functional groups, with the aim of developing new therapeutic agents.

The synthesis of< strong>Benzoic acid, 3-[(hydrazinothioxomethyl)amino]- involves a multi-step process that typically begins with the reaction of benzoic acid derivatives with hydrazine hydrate or related hydrazine compounds. The subsequent introduction of the thioxo group is achieved through controlled condensation reactions or via metal-catalyzed cross-coupling processes. These synthetic methodologies have been refined over time to improve yield and purity, making the compound more accessible for research purposes.

The structural features of< strong>CAS No. 88114-33-4 make it a valuable building block for the development of more complex molecules. Researchers have explored its use in creating novel heterocyclic compounds, which often exhibit enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, antioxidants, and anti-inflammatory agents. The ability to modify both the benzoic acid and hydrazinothioxomethyl groups allows for fine-tuning of biological activity, making this compound a promising candidate for drug development.

One of the most compelling aspects of< strong>Benzoic acid, 3-[(hydrazinothioxomethyl)amino]- is its role in exploring new chemical space. By combining established pharmacophores with innovative functional groups, researchers can generate compounds with unique properties that may not be achievable through traditional synthetic routes. This approach has led to several breakthroughs in medicinal chemistry, where novel analogs of known drugs have been developed with improved efficacy and reduced side effects.

The< strong>CAS No. 88114-33-4 identifier ensures that researchers can reliably obtain and reference this compound in their studies. The CAS registry system provides a standardized way to name and categorize chemical substances, facilitating collaboration and knowledge sharing across the scientific community. This standardized naming convention is particularly important in fields like pharmaceutical research, where precision and consistency are paramount.

In conclusion, Benzoic acid, 3-[(hydrazinothioxomethyl)amino]- represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.